Haloperidol Glucuronide
Haloperidol Glucuronide
Haloperidol glucuronide is a glucosiduronic acid.
Brand Name:
Vulcanchem
CAS No.:
100442-88-4
VCID:
VC0134524
InChI:
InChI=1S/C27H31ClFNO8/c28-18-7-5-17(6-8-18)27(38-26-23(34)21(32)22(33)24(37-26)25(35)36)11-14-30(15-12-27)13-1-2-20(31)16-3-9-19(29)10-4-16/h3-10,21-24,26,32-34H,1-2,11-15H2,(H,35,36)/t21-,22-,23+,24-,26-/m0/s1
SMILES:
C1CN(CCC1(C2=CC=C(C=C2)Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O)CCCC(=O)C4=CC=C(C=C4)F
Molecular Formula:
C₂₇H₃₁ClFNO₈
Molecular Weight:
551.99
Haloperidol Glucuronide
CAS No.: 100442-88-4
Cat. No.: VC0134524
Molecular Formula: C₂₇H₃₁ClFNO₈
Molecular Weight: 551.99
* For research use only. Not for human or veterinary use.
Specification
| Description | Haloperidol glucuronide is a glucosiduronic acid. |
|---|---|
| CAS No. | 100442-88-4 |
| Molecular Formula | C₂₇H₃₁ClFNO₈ |
| Molecular Weight | 551.99 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[4-(4-chlorophenyl)-1-[4-(4-fluorophenyl)-4-oxobutyl]piperidin-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H31ClFNO8/c28-18-7-5-17(6-8-18)27(38-26-23(34)21(32)22(33)24(37-26)25(35)36)11-14-30(15-12-27)13-1-2-20(31)16-3-9-19(29)10-4-16/h3-10,21-24,26,32-34H,1-2,11-15H2,(H,35,36)/t21-,22-,23+,24-,26-/m0/s1 |
| SMILES | C1CN(CCC1(C2=CC=C(C=C2)Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O)CCCC(=O)C4=CC=C(C=C4)F |
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